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CAS No.: 14534-61-3

Cat. No.: S622082

Efficacy of 4,5-DCQA Across Different Cell Lines

The following table summarizes the key findings from recent studies on 4,5-DCQA.

] Reported
. Inducing Key Effects of 4,5- . . .
Cell Line | Model Concentrations /|  Primary Mechanisms
Agent DCQA
Doses
RAW264.7 LPS (50 I NO, PGEZ2, 2.5-40 pM (in Suppresses NF-kB
(Mouse ng/mL) INOS, COX-2, vitro) [1] [2] nuclear translocation;
macrophages) TNF-q, IL-1(3, IL-6 Inhibits MAPK (INK,
1112] [1112] ERK, p38)
phosphorylation [1] [2]
Primary Rat IL-1B (5 1 NO, PGEZ2, 2.5-40 pM (in Suppresses NF-kB
Chondrocytes ng/mL) INOS, COX-2, vitro) [3] pathway; Inhibits
[3] MMP-3, MMP-13, MAPK phosphorylation
ADAMTS-4; | [3]
Aggrecan

degradation [3]
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. Reported
) Inducing Key Effects of 4,5- ) ) )
Cell Line | Model Concentrations/ Primary Mechanisms
Agent DCQA
Doses

Rat Paw Edema  Carrageenan Suppressed 5, 10, 20 mg/kg Inhibition of
(In vivo) [1] [2] edema; | iINOS, (oral) [1] [2] inflammatory pathways

COX-2, TNF-a [1] [2]

expression [1] [2]
Rat OA Model Surgery- Inhibited cartilage 10 mg/kg NF-kB and MAPK
(DMM surgery) induced destruction; (injection) [3] signaling inhibition [3]

[3] Reduced
proteoglycan loss

[3]

Detailed Experimental Protocols

For researchers looking to replicate or design similar studies, here is a detailed breakdown of the key

methodologies used in the cited research.

In Vitro Protocols (e.g., RAW264.7 cells, primary chondrocytes)

¢ Cell Culture: Cells are maintained in DMEM or DMEM/F12 medium supplemented with 10% Fetal
Bovine Serum (FBS) and 1% penicillin/streptomycin in a 5% CO:z incubator at 37°C [1] [2] [3].
e Cell Viability Assay (Cytotoxicity Test):
o Method: MTT assay.
o Procedure: Cells are seeded and treated with a range of 4,5-DCQA concentrations (e.g., 0-40
M) for 24 hours. MTT solution is added and incubated for ~4 hours. After dissolving the formed
formazan crystals in DMSO, absorbance is measured at 490-590 nm [1] [2].
¢ Induction of Inflammation & Treatment:
o Cells are pre-treated with 4,5-DCQA for 1 hour.
o Inflammation is then induced by adding Lipopolysaccharide (LPS at 50 ng/mL) or
Interleukin-1pB (IL-1f at 5 ng/mL) for a further 24 hours (for measuring secretions) or 1 hour
(for analyzing signaling pathways) [1] [2] [3].
¢ Measurement of Inflammatory Markers:
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o Nitric Oxide (NO): Accumulation of nitrite in culture medium is measured using Griess reagent
and absorbance read at 540 nm [1] [2].

o Prostaglandin E2 (PGEZ2): Quantified from culture medium using a commercial Enzyme-
Linked Immunosorbent Assay (ELISA) kit [1] [2].

o Cytokines (TNF-a, IL-6, IL-1B) & Enzymes (iNOS, COX-2, MMPs): Protein levels are
analyzed via Western Blotting or ELISA [1] [2] [3].

¢ Analysis of Mechanisms:

o NF-kB Translocation: Cytoplasmic and nuclear proteins are fractionated. The translocation of
the NF-kB p65 subunit to the nucleus is detected by Western Blotting [1] [2].

o MAPK Phosphorylation: The phosphorylation levels of JNK, ERK, and p38 proteins are
analyzed by Western Blotting [1] [2].

In Vivo Protocols (e.g., Rat Paw Edema)

¢ Animal Model: Male Sprague-Dawley rats.

¢ Inflammation Induction: Edema is induced by injecting 1% carrageenan suspension into the sub-
plantar region of the hind paw [1] [2].

e Drug Administration: 4,5-DCQA (5, 10, 20 mg/kg) or a reference drug (e.g., diclofenac) is
administered orally 1 hour prior to carrageenan injection [1] [2].

e Evaluation: The degree of edema is measured, and tissue samples are analyzed for expression of
iINOS, COX-2, and TNF-a [1] [2].

Signaling Pathways of 4,5-DCQA

The following diagram illustrates the key anti-inflammatory mechanisms of 4,5-DCQA based on the cited

research, primarily in macrophage and chondrocyte models.
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Conclusion for Researchers

In summary, 4,5-DCQA is a promising multi-target natural product with reproducible efficacy in diverse
experimental models. Its consistent inhibition of the NF-xB and MAPK pathways across different cell
lines, including immune cells and chondrocytes, strongly supports its potential as a lead compound for anti-
inflammatory and anti-osteoarthritis drug development [1] [2] [3]. The provided experimental protocols offer

a solid foundation for designing future studies to further explore its therapeutic potential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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